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Compound of Interest

Compound Name: Butyl ricinoleate

Cat. No.: B087238

Butyl ricinoleate, while not classified as a highly hazardous substance for transport, requires
careful and informed disposal procedures due to its potential long-term harmful effects on
aquatic life.[1] Adherence to proper disposal protocols is crucial for environmental protection
and laboratory safety. This guide provides a comprehensive, step-by-step approach to the safe
handling and disposal of butyl ricinoleate waste.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure all personnel are equipped with the appropriate
Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment:

PPE Item Specification Purpose
Gloves Chemical-resistant (e.g., nitrile)  To prevent skin contact.[1]
) Safety glasses with side To protect eyes from splashes.
Eye Protection _
shields or goggles [1]
Lab Coat Standard laboratory coat To protect skin and clothing.

) i . Recommended if generating
Respiratory Protection NIOSH-approved respirator ]
aerosols or mists.[1]
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Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of butyl ricinoleate is through a
licensed chemical waste disposal contractor.[2]

o Waste Identification and Segregation:
o Clearly label a dedicated waste container as "Butyl Ricinoleate Waste."

o Do not mix butyl ricinoleate with other chemical waste streams unless explicitly permitted
by your institution's hazardous waste management plan.

e Containerization:

o Use a chemically resistant, sealable container for waste collection. High-density
polyethylene (HDPE) containers are a suitable option.

o Ensure the container is in good condition, free from contamination, and compatible with
butyl ricinoleate.

e Waste Accumulation:
o Carefully transfer the waste into the designated container.
o Keep the waste container securely sealed when not in use.

o Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

 Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for a pickup by a licensed chemical waste disposal contractor.

o Provide the EHS department with an accurate description of the waste, including its
composition and quantity.
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o Do not dispose of butyl ricinoleate down the drain or in regular trash. Discharge into the
environment must be avoided.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.

o Cleanup: Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a

suitable, closed container for disposal.

o Decontamination: Clean the spill area thoroughly.

Quantitative Data

While specific regulatory disposal limits for butyl ricinoleate are not readily available and are
subject to local regulations, the following properties are relevant to its handling and storage.

Property Value

Molecular Formula C22H4203

Molecular Weight 354.58 g/mol

Flash Point 167.50 °C (334.00 °F) (est)

Boiling Point 452.00 to 453.00 °C @ 760.00 mm Hg (est)
Water Solubility 0.003051 mg/L @ 25 °C (est)

Data sourced from The Good Scents Company.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of butyl
ricinoleate.

Butyl Ricinoleate Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste?
(Do Not Mix with Other Chemicals)

Label a Dedicated, Sealed
HDPE Waste Container

Store in a Cool, Dry,
Well-Ventilated Area

Contact Institutional EHS
for Waste Pickup

Disposal by Licensed
Chemical Waste Contractor

Click to download full resolution via product page
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Caption: Workflow for the proper disposal of Butyl Ricinoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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